Cas no 6638-32-0 (2,5,5-trimethyl-4,5-dihydro-1,3-thiazole)

• Product name: 2,5,5-trimethyl-4,5-dihydro-1,3-thiazole
• CAS No: 6638-32-0
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 2626326
• PubChem ID: 241004

2,5,5-trimethyl-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5,5-trimethyl-4,5-dihydro-1,3-thiazole
• 2,2,5-trimethyloxazolidin-4-one; 2,2,5-Trimethyl-oxazolidin-4-on; CTK2B0185; 2,2,5-trimethyl-oxazolidin-4-one; 2,2,5-Trimethyloxacyclohexan; 2,5,5-Trimethyl-2-thiazolin; Oxepane, 2,2,5-trimethyl-; 2,2,5-trimethyl-oxepane; 2,5,5-trimethyl-4,5-dihydro-thiazole;
• SCHEMBL15116224
• DTXSID60985021
• NSC-48046
• 6638-32-0
• 5-trimethylthiazoline
• NSC48046

• Inchi： InChI=1S/C6H11NS/c1-5-7-4-6(2,3)8-5/h4H2,1-3H3
• InChI Key： KPUBVYARPYJPPM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 129.06133
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36
• LogP: 1.36580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines